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Compound of Interest

Compound Name: 1-(2,5-Dimethylphenyl)piperazine

Cat. No.: B094769 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2,5-Dimethylphenyl)piperazine, tailored for researchers, scientists, and drug development

professionals. The following procedural steps and data are compiled to ensure safe laboratory

practices.

Chemical Identifier:

Name: 1-(2,5-Dimethylphenyl)piperazine

CAS Number: 1013-25-8[1][2]

Synonyms: 1-(2,5-xylyl)piperazine, 4-(2,5-dimethylphenyl)piperazine[3]

Hazard Identification and Classification
1-(2,5-Dimethylphenyl)piperazine is classified as a hazardous chemical. It is crucial to

understand its primary hazards before handling.

GHS Hazard Statements:

Causes severe skin burns and eye damage (H314).[1][4]

Harmful if swallowed or in contact with skin.[1]

Signal Word: Danger[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-(2,5-
Dimethylphenyl)piperazine to prevent exposure.

PPE Category Item Specification

Eye/Face Protection Safety Goggles or Face Shield

Must comply with EN166 (EU)

or ANSI Z87.1 (US) standards.

[1] A face shield is

recommended where

splashing is a risk.

Skin Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure. Nitrile gloves can

offer short-term protection.[1]

[5]

Protective Clothing

A lab coat or other protective

clothing is required to prevent

skin contact.[1][4]

Respiratory Protection Respirator

If ventilation is inadequate or

dust/fumes are generated, use

a NIOSH/MSHA approved

respirator in positive pressure

mode.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area, especially in confined spaces.[6]

An eyewash station and safety shower must be readily accessible.

Keep the chemical away from heat and sources of ignition.[1]
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Incompatible materials to avoid include strong oxidizing agents.[6]

2. Donning PPE:

Follow the prescribed sequence for putting on PPE to ensure maximum protection. A

suggested workflow is provided in the diagram below.

3. Handling the Chemical:

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Handle in a well-ventilated place.[3]

4. Doffing PPE:

Remove PPE carefully to avoid cross-contamination. A recommended procedure is

illustrated in the diagram below.

Emergency and First-Aid Procedures
Immediate action is critical in case of exposure.
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Exposure Route First-Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Seek immediate medical attention.

Wash contaminated clothing before reuse.[1][4]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4][6]

Disposal Plan
Proper disposal of 1-(2,5-Dimethylphenyl)piperazine and its containers is essential to prevent

environmental contamination and ensure safety.

Disposal Guidelines:

Dispose of the contents and container to an approved waste disposal plant.[1][6]

Keep the chemical in suitable, closed containers for disposal.[3]

Do not let this chemical enter the environment.[6]

Physical and Chemical Properties
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Property Value

Physical State Solid[1]

Appearance White to Light yellow powder or crystal[1][4]

Odor Odorless[1]

Melting Point/Range 42 - 48 °C / 107.6 - 118.4 °F[1][4]

Boiling Point/Range 154 °C / 309.2 °F @ 10 mmHg[4]

Visual Workflow Guides
The following diagrams illustrate key procedural workflows for handling 1-(2,5-
Dimethylphenyl)piperazine.
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Preparation

Donning Sequence

Completion

Start

1. Don Lab Coat

2. Don Gloves

3. Don Eye Protection
(Goggles/Face Shield)

4. Don Respirator
(If required)

Proceed with
Chemical Handling

Click to download full resolution via product page

Caption: PPE Donning Workflow
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Initiation

Doffing Sequence

Final Steps

Begin Doffing

1. Remove Gloves

2. Remove Eye Protection

3. Remove Lab Coat

4. Remove Respirator
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Caption: PPE Doffing Workflow
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Waste Collection

Temporary Storage

Final Disposal

Collect Chemical Waste in a
Suitable, Closed Container

Label Container Clearly with
Contents and Hazards

Store in a Designated,
Well-Ventilated Area

Arrange for Pickup by an
Approved Waste Disposal Service

Maintain Disposal Records

Click to download full resolution via product page

Caption: Chemical Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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